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Compound of Interest

Compound Name:
Diethyl malonimidate

dihydrochloride

Cat. No.: B077508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 20, 2025

This technical guide provides comprehensive safety and handling information for Diethyl
Malonimidate Dihydrochloride (CAS No. 10344-69-1). The information herein is intended for

qualified personnel experienced in handling laboratory chemicals. All users should be familiar

with the contents of this document and the relevant Safety Data Sheet (SDS) before working

with this compound.

Hazard Identification and Classification
Diethyl Malonimidate Dihydrochloride is classified as a hazardous substance. It is crucial to

understand its potential hazards to ensure safe handling.

GHS Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.

Signal Word: Warning

Hazard Pictograms:

Exclamation Mark

Physical and Chemical Properties
A summary of the key physical and chemical properties of Diethyl Malonimidate
Dihydrochloride is provided below.

Property Value Source

Molecular Formula C₇H₁₆Cl₂N₂O₂

Molecular Weight 231.12 g/mol [1]

Appearance
White to yellow powder or

crystalline powder.

Melting Point 122 °C (decomposition) [1][2]

Solubility No specific data available.

Stability
Stable under recommended

storage conditions.

InChIKey
TWUQXVGHXWRUBR-

UHFFFAOYSA-N
[1]
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Toxicological Information
Detailed toxicological data for Diethyl Malonimidate Dihydrochloride is not readily available.

The information provided is based on its classification and data for structurally related

compounds. It should be handled with the care required for a substance with its hazard

classifications.

Metric Value Species Notes

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Primary Routes of

Exposure

Inhalation, skin

contact, eye contact,

ingestion.

Symptoms of

Exposure

May cause skin

redness and pain,

serious eye irritation

including redness and

watering, and

respiratory tract

irritation leading to

coughing and

shortness of breath.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Diethyl
Malonimidate Dihydrochloride to minimize exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b077508?utm_src=pdf-body
https://www.benchchem.com/product/b077508?utm_src=pdf-body
https://www.benchchem.com/product/b077508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Personal Protective Equipment

Lab Coat

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles with
Side Shields

N95 Dust Mask or higher
(in poorly ventilated areas

or when creating dust)

Researcher

Wears

Wears

Wears

Uses
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Spill Occurs

Alert Others &
Evacuate Immediate Area

Don Appropriate PPE

Cover Spill with
Inert Absorbent

Gently Scoop Material
into Waste Bag

Wipe Area with
Decontaminating Solution

Seal, Label, and Dispose
of Hazardous Waste

Remove PPE &
Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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